Cas no 121005-01-4 (2-((2-Chlorophenyl)Amino)Nicotinonitrile)

• Product Name: 2-((2-Chlorophenyl)Amino)Nicotinonitrile
• CAS No: 121005-01-4
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• MDL: MFCD11127254
• CID: 4563045
• PubChem ID: 14224750
• Update Time: 2025-05-26

2-((2-Chlorophenyl)Amino)Nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((2-Chlorophenyl)Amino)Nicotinonitrile
• 2-((2-Chlorophenyl)Amino)Nicotinonitrile(WXC01009)
• WEA00501
• AKOS000198333
• MFCD11127254
• W11065
• AS-64668
• 121005-01-4
• 2-(2-chloroanilino)pyridine-3-carbonitrile
• 2-[(2-CHLOROPHENYL)AMINO]PYRIDINE-3-CARBONITRILE

• MDL： MFCD11127254
• Inchi： 1S/C12H8ClN3/c13-10-5-1-2-6-11(10)16-12-9(8-14)4-3-7-15-12/h1-7H,(H,15,16)
• InChI Key： VGXVDEIYOLCCKE-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC=C2Cl)=NC=CC=C1C#N

Computed Properties

• Exact Mass: 229.0406750g/mol
• Monoisotopic Mass: 229.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 48.7Ų

Additional information on 2-((2-Chlorophenyl)Amino)Nicotinonitrile

Professional Introduction to Compound with CAS No. 121005-01-4 and Product Name: 2-((2-Chlorophenyl)Amino)Nicotinonitrile

Compound with the CAS number 121005-01-4, specifically identified as 2-((2-Chlorophenyl)Amino)Nicotinonitrile, represents a significant compound in the realm of pharmaceutical and chemical research. This compound, featuring a unique structural configuration, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both chlorophenyl and nicotinonitrile moieties in its molecular structure suggests a rich chemical profile that could be exploited for various biological activities.

The 2-((2-Chlorophenyl)Amino)Nicotinonitrile molecule exhibits a distinct arrangement of functional groups, which includes an amino group attached to a chlorophenyl ring and a nitrile group linked to a pyridine backbone. This specific architecture is pivotal in determining its chemical reactivity and potential biological interactions. The chlorophenyl moiety, known for its electron-withdrawing properties, can influence the electronic distribution across the molecule, thereby affecting its interaction with biological targets. On the other hand, the nitrile group introduces a polar and potentially hydrophilic character, which can enhance solubility and binding affinity in aqueous environments.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both aromatic and heterocyclic structures. The 2-((2-Chlorophenyl)Amino)Nicotinonitrile fits well within this category, as it combines elements that are frequently found in bioactive molecules. Studies have begun to uncover its potential role in modulating various cellular pathways, particularly those involving enzyme inhibition and receptor binding. The compound's ability to interact with biological targets at the molecular level makes it a promising candidate for further investigation.

One of the most compelling aspects of 2-((2-Chlorophenyl)Amino)Nicotinonitrile is its structural versatility. Researchers have been exploring derivatives of this compound to enhance its pharmacological properties. By modifying the substituents on the chlorophenyl ring or altering the connectivity between functional groups, scientists can fine-tune the compound's activity profile. For instance, introducing additional polar or hydrophobic groups can modify its solubility and metabolic stability, making it more suitable for therapeutic applications.

The synthesis of 2-((2-Chlorophenyl)Amino)Nicotinonitrile involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of intermediate compounds, such as 2-chloroaniline and nicotinylnitrile, which are then coupled together through condensation reactions. The use of catalysts and ligands plays a crucial role in ensuring high yields and purity. Advanced synthetic techniques, including flow chemistry and microwave-assisted synthesis, have been employed to improve efficiency and scalability.

From a computational chemistry perspective, 2-((2-Chlorophenyl)Amino)Nicotinonitrile has been subjected to extensive molecular modeling studies to predict its interactions with biological targets. These studies have provided valuable insights into the compound's binding mode and affinity for various receptors. By leveraging computational tools such as molecular dynamics simulations and quantum mechanics calculations, researchers can optimize the compound's structure to enhance its pharmacological efficacy.

The pharmacological evaluation of 2-((2-Chlorophenyl)Amino)Nicotinonitrile has revealed several promising activities. Initial in vitro studies have shown that it exhibits inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The compound's ability to modulate these pathways suggests potential therapeutic benefits in conditions such as arthritis and oncology. Additionally, preliminary toxicology studies have indicated that it possesses acceptable safety margins at relevant doses.

One area where 2-((2-Chlorophenyl)Amino)Nicotinonitrile shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with numerous diseases. By targeting specific kinases with high selectivity, this compound could potentially disrupt aberrant signaling cascades responsible for disease progression. Further research is needed to identify which kinases are most affected by this compound and how this translates into therapeutic outcomes.

The future direction of research on 2-((2-Chlorophenyl)Amino)Nicotinonitrile involves expanding its chemical space through structural diversification. By incorporating different substituents or exploring alternative heterocyclic frameworks, scientists aim to discover novel analogs with enhanced potency and reduced side effects. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in realizing these goals.

In conclusion,CAS No 121005-01-4 represents an intriguing molecule with significant potential in pharmaceutical development。The unique structural features of (product name: 2-(chlorophenylamino)nicotinonitrile) make it a valuable scaffold for designing new drugs targeting various diseases。With ongoing research efforts focused on optimizing its pharmacological properties，this compound holds promise for improving human health outcomes。As scientific understanding advances，the applications of such specialized chemicals are expected to expand，offering new hope for treating complex medical conditions。